Cas no 1806635-65-3 (2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one
• CAS No: 1806635-65-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4972995
• Update Time: 2025-06-11

2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one

• Inchi： 1S/C10H10BrClO2/c1-6(11)10(14)7-2-3-8(5-12)9(13)4-7/h2-4,6,13H,5H2,1H3
• InChI Key： SXXXNIKAKDKORY-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CCl)=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1806635-65-3 and Product Name: 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one

The compound identified by the CAS number 1806635-65-3 and the product name 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one represents a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of aromatic ketones that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromine atom and functional groups such as a chloromethyl and a hydroxyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one as a versatile building block for the synthesis of novel therapeutic agents. The bromine substituent, for instance, allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. This capability is particularly useful in the development of small-molecule inhibitors targeting various biological pathways.

The 4-(chloromethyl)-3-hydroxyphenyl moiety in the compound's structure is another key feature that contributes to its pharmacological potential. This aromatic ring system can interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive scaffold for designing molecules with specific binding affinities. Studies have shown that derivatives of this class exhibit inhibitory activity against enzymes involved in inflammatory processes, suggesting their utility in treating conditions such as arthritis and other inflammatory disorders.

In addition to its role as a synthetic intermediate, 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one has been explored in the context of developing new antimicrobial agents. The combination of bromine and chloromethyl groups enhances its reactivity, enabling the facile introduction of additional functional groups that can improve antimicrobial efficacy. Preliminary studies have demonstrated promising results in vitro, indicating that this compound and its derivatives may possess activity against resistant bacterial strains.

The hydroxyl group present in the molecule also plays a crucial role in determining its chemical behavior. This functional group can participate in various reactions, including etherification and esterification, which are commonly used to modify the solubility and metabolic stability of drug candidates. By incorporating this group into a drug molecule, chemists can fine-tune its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

From a synthetic chemistry perspective, 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one serves as an excellent precursor for accessing more complex structures. The presence of multiple reactive sites allows for stepwise functionalization, enabling the construction of polycyclic scaffolds with tailored biological activities. This flexibility is particularly valuable in drug discovery programs where structural diversity is essential for identifying lead compounds with high potency and selectivity.

Recent research has also explored the use of this compound in the development of photodynamic therapy agents. The aromatic system can act as a photosensitizer when combined with appropriate electron acceptors or donors, leading to the generation of reactive oxygen species that can selectively target diseased cells. This approach holds promise for treating cancers and other degenerative diseases where localized delivery of therapeutic agents is desirable.

The compound's potential extends beyond pharmaceutical applications into materials science. The unique combination of functional groups makes it suitable for designing polymers with enhanced mechanical properties or specific optical characteristics. For instance, polymers derived from 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one could exhibit improved thermal stability or biodegradability, making them useful in sustainable manufacturing processes.

In conclusion, 2-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one (CAS No. 1806635-65-3) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features enable diverse synthetic transformations, making it a valuable tool for drug discovery and materials science. As research continues to uncover new applications for this molecule, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical innovation.